Cas no 885280-20-6 (3-ethylbenzene-1-carbothioamide)

3-ethylbenzene-1-carbothioamide structure
885280-20-6 structure
Product name:3-ethylbenzene-1-carbothioamide
CAS No:885280-20-6
MF:C9H11NS
MW:165.25534081459
CID:711741
PubChem ID:21711611

3-ethylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,3-ethyl-
    • 3-ethylbenzenecarbothioamide
    • 3-ETHYL-THIOBENZAMIDE
    • 3-ETHYLBENZENE-1-CARBOTHIOAMIDE
    • 3-ETHYLBENZOTHIOAMIDE
    • Benzenecarbothioamide,3-ethyl
    • 3-ethylbenzene-1-carbothioamide

Computed Properties

  • Exact Mass: 165.06100
  • Monoisotopic Mass: 165.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.1Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • PSA: 58.11000
  • LogP: 2.58350

3-ethylbenzene-1-carbothioamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1828794-2.5g
3-ethylbenzene-1-carbothioamide
885280-20-6
2.5g
$1370.0 2023-09-19
Enamine
EN300-1828794-0.5g
3-ethylbenzene-1-carbothioamide
885280-20-6
0.5g
$671.0 2023-09-19
Enamine
EN300-1828794-10.0g
3-ethylbenzene-1-carbothioamide
885280-20-6
10g
$4236.0 2023-05-25
Enamine
EN300-1828794-0.1g
3-ethylbenzene-1-carbothioamide
885280-20-6
0.1g
$615.0 2023-09-19
Enamine
EN300-1828794-1.0g
3-ethylbenzene-1-carbothioamide
885280-20-6
1g
$986.0 2023-05-25
Enamine
EN300-1828794-5.0g
3-ethylbenzene-1-carbothioamide
885280-20-6
5g
$2858.0 2023-05-25
Enamine
EN300-1828794-0.25g
3-ethylbenzene-1-carbothioamide
885280-20-6
0.25g
$642.0 2023-09-19
Enamine
EN300-1828794-10g
3-ethylbenzene-1-carbothioamide
885280-20-6
10g
$3007.0 2023-09-19
Enamine
EN300-1828794-0.05g
3-ethylbenzene-1-carbothioamide
885280-20-6
0.05g
$587.0 2023-09-19
Enamine
EN300-1828794-5g
3-ethylbenzene-1-carbothioamide
885280-20-6
5g
$2028.0 2023-09-19

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